4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C19H25N3O2/c1-3-18-13-21(12-17-14-24-15(2)20-17)10-9-19(23)22(18)11-16-7-5-4-6-8-16/h4-8,14,18H,3,9-13H2,1-2H3
• InChI Key: ZBNYMTRTLURLTR-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)CC3=COC(=N3)C
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one is a chemical compound that belongs to the class of diazepines. It is a synthetic compound that has been extensively studied for its potential application in scientific research. This compound has gained attention due to its unique structural features and its ability to modulate specific biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one is not fully understood. However, studies have shown that this compound modulates the activity of specific neurotransmitter receptors in the brain, including GABA and glutamate receptors. This modulation results in changes in the activity of neurons and can lead to changes in behavior and cognition.
Biochemical and Physiological Effects:
4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one has been found to have a range of biochemical and physiological effects. Studies have shown that this compound can modulate the activity of specific neurotransmitter receptors, leading to changes in the activity of neurons. This modulation can result in changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one in lab experiments is its ability to modulate specific biochemical and physiological processes. This makes it a valuable tool for studying these processes. However, one limitation of using this compound is its complex synthesis process, which requires a high level of skill and expertise.

Future Directions

There are several future directions for research involving 4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one. Some of these include:
1. Further studies to elucidate the mechanism of action of this compound.
2. The development of new synthetic methods for this compound to make it more accessible to researchers.
3. Studies to investigate the potential therapeutic applications of this compound in the treatment of neurological and psychiatric disorders.
4. The development of new analogs of this compound with improved pharmacological properties.
Conclusion:
In conclusion, 4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one is a valuable tool for studying specific biochemical and physiological processes. This compound has been extensively studied for its potential application in scientific research, and it has been found to have a range of biochemical and physiological effects. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one involves a series of chemical reactions that are carried out in a laboratory setting. The synthesis process involves the use of various reagents and catalysts, and it requires a high level of skill and expertise.

Scientific Research Applications

4-benzyl-3-ethyl-1-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one has been extensively studied for its potential application in scientific research. This compound has been found to modulate specific biochemical and physiological processes, making it a valuable tool for studying these processes. Some of the areas of research where this compound has been used include neuroscience, pharmacology, and biochemistry.